Tubulin inhibitor 12

• Molecular Formula: C24H20N2O
• Molecular Weight: 352.4 g/mol
• InChI: InChI=1S/C24H20N2O/c1-26(17-18-10-4-2-5-11-18)24(27)21-16-23(19-12-6-3-7-13-19)25-22-15-9-8-14-20(21)22/h2-16H,17H2,1H3
• InChIKey: BSYAMTMKRGNHEY-UHFFFAOYSA-N

SAR teams need a quantifiable baseline to benchmark new colchicine-site inhibitors against published optimization cascades. Tubulin inhibitor 12 (Hit 9) provides that anchor. - **Defined reference point:** Tubulin polymerization IC50=25.3 μM; antiproliferative IC50 (HepG2/A549/HCT116)=49.1-70.1 μM. - **Synthetically tractable scaffold:** MW 352.43, 2 HBA-ideal for fragment elaboration within Lipinski rules. - **Trusted positive control:** Moderate potency prevents false negatives in HTS campaigns targeting tubulin.

Tubulin Inhibitor 12 (Hit 9): A Validated 2-Aryl-4-Amide-Quinoline Colchicine-Site Binder for Tubulin Polymerization Research and SAR Benchmarking

Tubulin inhibitor 12 (Hit 9; CAS 92575-00-3), chemically N-benzyl-N-methyl-2-phenylquinoline-4-carboxamide, is a synthetic small-molecule tubulin polymerization inhibitor identified through structure-based virtual screening against the colchicine binding site of tubulin [1]. It belongs to the 2-aryl-4-amide-quinoline scaffold class and exhibits moderate tubulin polymerization inhibitory activity (IC50 = 25.3 μM) with broad-spectrum in vitro antiproliferative effects across HepG2, A549, and HCT116 cancer cell lines [2]. This compound serves as the foundational hit compound from which the lead-optimized analogs E27 (Tubulin inhibitor 13) and G13 were subsequently derived through systematic structure-activity relationship (SAR) studies [1][2].

Workflow SAR reference baseline for 2-aryl-4-amide-quinoline optimization programs.

Selection Moderate tubulin polymerization inhibition (biochemical assay) suitable for comparative benchmarking.

Context Validated colchicine-site tool compound derived from structure-based virtual screening.

• [1] Liu W, Jia H, Guan M, Cui M, Lan Z, He Y, Guo Z, Jiang R, Dong G, Wang S. Discovery of novel tubulin inhibitors targeting the colchicine binding site via virtual screening, structural optimization and antitumor evaluation. Bioorg Chem. 2022 Jan;118:105486. PMID: 34801948. View Source
• [2] Liu W, He Y, Guo Z, Wang M, Han X, Jia H, He J, Miao S, Wang S. Discovery of potent tubulin inhibitors targeting the colchicine binding site via structure-based lead optimization and antitumor evaluation. J Enzyme Inhib Med Chem. 2023 Dec;38(1):2155815. PMID: 36629423. View Source

Why Tubulin Inhibitor 12 Cannot Be Interchanged with Other Colchicine-Site Binders or Quinoline-Derived Tubulin Inhibitors

Colchicine binding site inhibitors (CBSIs) exhibit profound structural diversity, with tubulin polymerization IC50 values spanning from sub-nanomolar to >100 μM depending on scaffold topology and substituent patterns [1]. Within the 2-aryl-4-amide-quinoline series alone, systematic SAR optimization transformed the moderate activity of Hit 9 (tubulin polymerization IC50 = 25.3 μM; antiproliferative IC50 range: 49.1–70.1 μM) into E27 (IC50 = 16.1 μM; antiproliferative: 7.81–10.36 μM) and ultimately G13 (IC50 = 13.5 μM; antiproliferative: 0.65–0.90 μM) through sequential structural modifications at the C4-amide side chain and C2-aryl substituent [1][2]. Each derivative occupies a distinct position along the potency–property continuum: Hit 9 possesses a lower molecular weight (352.43 g/mol) and fewer hydrogen bond acceptors than E27 (427.45 g/mol, C25H21N3O4) or G13, meaning that substituting one analog for another in a research protocol introduces uncontrolled variables in target engagement, cellular permeability, and off-target profile [1][2]. Furthermore, Hit 9 lacks the mechanistic characterization data (cell cycle arrest, apoptosis induction, migration/invasion inhibition, ROS modulation) that have been established for E27, making it functionally non-interchangeable for downstream biological studies [1].

Tubulin Inhibitor 12 (Hit 9)

Molecular Weight: 352.43 g/mol

H-Bond Acceptors: 2

Profile: Foundational SAR hit; moderate polymerization inhibition

Characterization: Limited to virtual screening, polymerization, and proliferation assays

Lead-Optimized Analogs (E27/G13)

Molecular Weight: Significantly higher (e.g., E27: 427.45 g/mol)

H-Bond Acceptors: Increased heteroatom count alters solubility and permeability

Profile: Higher potency tier; distinct target engagement kinetics

Characterization: Additional data on cell cycle arrest, apoptosis, and ROS modulation

• [1] Liu W, Jia H, Guan M, Cui M, Lan Z, He Y, Guo Z, Jiang R, Dong G, Wang S. Discovery of novel tubulin inhibitors targeting the colchicine binding site via virtual screening, structural optimization and antitumor evaluation. Bioorg Chem. 2022 Jan;118:105486. PMID: 34801948. View Source
• [2] Liu W, He Y, Guo Z, Wang M, Han X, Jia H, He J, Miao S, Wang S. Discovery of potent tubulin inhibitors targeting the colchicine binding site via structure-based lead optimization and antitumor evaluation. J Enzyme Inhib Med Chem. 2023 Dec;38(1):2155815. PMID: 36629423. View Source

Tubulin Inhibitor 12: Quantitative Evidence Guide for Differentiated Compound Selection

Tubulin Polymerization Inhibition Potency: Hit 9 vs. Its Direct Lead-Optimized Analog E27 vs. Further Optimized G13

In a direct head-to-head comparison from the same study, Tubulin inhibitor 12 (Hit 9) inhibited tubulin polymerization with an IC50 of 25.3 μM, representing the baseline activity of the 2-aryl-4-amide-quinoline scaffold [1]. Structural optimization of the C4-amide side chain yielded analog E27 (Tubulin inhibitor 13) with an improved IC50 of 16.1 μM — a 1.57-fold enhancement [1]. Further truncation and optimization at both the C4 and C2 positions produced G13 with an IC50 of 13.5 μM — a 1.87-fold improvement over Hit 9 [2]. For context, the classical colchicine-site ligand colchicine itself exhibits tubulin polymerization IC50 values ranging from approximately 2.0 to 9.8 μM across published biochemical assays, placing Hit 9 at a distinctly lower potency tier [3].

Polymerization Inhibition

Reported

IC50 25.3 μM

Baseline activity for the series. 1.57-fold less potent than E27 (16.1 μM).

Supports comparative assay context for scaffold optimization.

Evidence Dimension	Tubulin polymerization inhibition (IC50, biochemical assay)
Target Compound Data	IC50 = 25.3 μM (Tubulin inhibitor 12 / Hit 9)
Comparator Or Baseline	E27: IC50 = 16.1 μM (1.57× more potent); G13: IC50 = 13.5 μM (1.87× more potent); Colchicine: IC50 ≈ 2.0–9.8 μM (class-level baseline)
Quantified Difference	Hit 9 is 1.57-fold less potent than E27 and 1.87-fold less potent than G13 in tubulin polymerization inhibition; approximately 3–12 fold less potent than colchicine depending on assay conditions
Conditions	In vitro tubulin polymerization biochemical assay; purified tubulin; compound concentration series; assay performed as described in Liu et al. 2022 Bioorg Chem and Liu et al. 2023 J Enzyme Inhib Med Chem [1][2]

Why This Matters

This positions Tubulin inhibitor 12 as the essential low-potency reference baseline for SAR studies — any newly synthesized 2-aryl-4-amide-quinoline derivative must be benchmarked against Hit 9 to quantify the magnitude of optimization achieved.

• [1] Liu W, Jia H, Guan M, Cui M, Lan Z, He Y, Guo Z, Jiang R, Dong G, Wang S. Discovery of novel tubulin inhibitors targeting the colchicine binding site via virtual screening, structural optimization and antitumor evaluation. Bioorg Chem. 2022 Jan;118:105486. PMID: 34801948. View Source
• [2] Liu W, He Y, Guo Z, Wang M, Han X, Jia H, He J, Miao S, Wang S. Discovery of potent tubulin inhibitors targeting the colchicine binding site via structure-based lead optimization and antitumor evaluation. J Enzyme Inhib Med Chem. 2023 Dec;38(1):2155815. PMID: 36629423. View Source
• [3] General Physiology and Biophysics Vol.26, p.173-180, 2007; and PMC Table 3: In vitro tubulin polymerization inhibition results (colchicine IC50 range 2.0–9.83 μM across multiple independent biochemical studies). View Source

Antiproliferative Activity Across Cancer Cell Lines: Hit 9 vs. Optimized Analog E27 Under Identical Assay Conditions

Head-to-head antiproliferative evaluation under identical conditions (0–100 μM, 72 h incubation, CCK-8 assay) revealed that Tubulin inhibitor 12 (Hit 9) exhibited IC50 values of 49.13 μM (HepG2), 52.84 μM (A549), and 70.10 μM (HCT116), characterizing a moderate and broad-spectrum antiproliferative profile [1]. In contrast, E27 displayed markedly improved antiproliferative potency: 9.32 μM (HepG2), 10.36 μM (A549), and 7.81 μM (HCT116), representing a 5.3-fold, 5.1-fold, and 9.0-fold improvement respectively [1][2]. E27 additionally showed a cytotoxicity IC50 of 49.30 μM against the non-cancerous 293T human embryonic kidney cell line, suggesting a therapeutic window of approximately 5–6 fold versus cancer cells — selectivity data that have not been reported for Hit 9 itself [2].

Antiproliferative Activity

Reported

49.1–70.1 μM

Moderate broad-spectrum profile in HepG2, A549, and HCT116 cell models.

Supports cell-model endpoint review against E27 (5–9× higher potency).

Evidence Dimension	Antiproliferative activity — IC50 values across three human cancer cell lines
Target Compound Data	HepG2: 49.13 μM; A549: 52.84 μM; HCT116: 70.10 μM (Tubulin inhibitor 12 / Hit 9)
Comparator Or Baseline	E27 (Tubulin inhibitor 13): HepG2 9.32 μM, A549 10.36 μM, HCT116 7.81 μM; E27 293T (normal): 49.30 μM
Quantified Difference	E27 is 5.3× more potent vs HepG2, 5.1× vs A549, and 9.0× vs HCT116; Hit 9 shows no reported selectivity data for normal cells
Conditions	CCK-8 cell proliferation assay; 0–100 μM compound concentration range; 72 h incubation; HepG2 (hepatocellular carcinoma), A549 (lung adenocarcinoma), HCT116 (colorectal carcinoma) cell lines [1]

Why This Matters

Hit 9's moderate antiproliferative potency across a defined three-cell-line panel makes it an ideal control compound for benchmarking the cellular efficacy of newly synthesized colchicine-site inhibitors, where both more potent and less potent outcomes relative to this baseline are interpretable.

• [1] Liu W, Jia H, Guan M, Cui M, Lan Z, He Y, Guo Z, Jiang R, Dong G, Wang S. Discovery of novel tubulin inhibitors targeting the colchicine binding site via virtual screening, structural optimization and antitumor evaluation. Bioorg Chem. 2022 Jan;118:105486. PMID: 34801948. View Source
• [2] MedChemExpress. Tubulin inhibitor 13 (E27, HY-143251) — Product Datasheet. CAS: 2883436-66-4. Antiproliferative IC50: HepG2 9.32 μM, A549 10.36 μM, HCT116 7.81 μM; 293T IC50 49.30 μM. View Source

Physicochemical Property Differentiation: Molecular Weight and Drug-Likeness Profile Relative to Lead-Optimized Analogs

Tubulin inhibitor 12 (Hit 9) has a molecular weight of 352.43 g/mol, molecular formula C24H20N2O, calculated LogP of 4.8, zero hydrogen bond donors, and 2 hydrogen bond acceptors . Its closest lead-optimized analog E27 (Tubulin inhibitor 13) has a substantially higher molecular weight of 427.45 g/mol (C25H21N3O4), representing a 21.3% increase in mass attributable to the addition of a 3′,4′-methylenedioxy substitution and pyridine-containing amide side chain . Within this chemotype, molecular weight increases track directly with potency improvements (Hit 9: 352 Da / IC50 25.3 μM → E27: 427 Da / IC50 16.1 μM → G13: further optimized), suggesting that Hit 9 occupies a more favorable position within Lipinski's Rule of 5 space (MW < 500, LogP < 5, HBD = 0, HBA = 2) [1]. This lower molecular complexity may confer advantages in synthetic tractability and solubility for researchers requiring a readily modifiable quinoline scaffold for further derivatization .

Physicochemical Profile

Data to verify

MW 352.43, HBA 2

Lower molecular complexity than E27 (427.45 g/mol, +2 heteroatoms).

Supports synthetic elaboration strategy review and drug-likeness profiling.

Evidence Dimension	Molecular weight and calculated LogP — drug-likeness parameters
Target Compound Data	MW = 352.43 g/mol; Formula = C24H20N2O; LogP = 4.8; HBD = 0; HBA = 2 (Tubulin inhibitor 12 / Hit 9)
Comparator Or Baseline	E27 (Tubulin inhibitor 13): MW = 427.45 g/mol; Formula = C25H21N3O4; MW increase = +75.02 g/mol (+21.3% relative to Hit 9)
Quantified Difference	Hit 9 is 75 Da lighter than E27; possesses 2 fewer heteroatoms and a simpler amide side chain; LogP 4.8 is within the Rule-of-5 threshold
Conditions	Physicochemical properties calculated and reported across vendor technical datasheets and the primary literature

Why This Matters

For medicinal chemistry groups initiating a new SAR campaign on the quinoline scaffold, Hit 9's lower molecular weight provides greater headroom for synthetic elaboration before exceeding drug-likeness thresholds, making it a strategically advantageous starting point compared to pre-optimized analogs.

• [1] Liu W, He Y, Guo Z, Wang M, Han X, Jia H, He J, Miao S, Wang S. Discovery of potent tubulin inhibitors targeting the colchicine binding site via structure-based lead optimization and antitumor evaluation. J Enzyme Inhib Med Chem. 2023 Dec;38(1):2155815. PMID: 36629423. (G13 further optimization data, MW not explicitly stated but scaffold elaboration described). View Source

Colchicine Binding Site Target Engagement: Scaffold Validation Through Virtual Screening and SAR Confirmation

Tubulin inhibitor 12 (Hit 9) was identified through structure-based virtual screening explicitly targeting the colchicine binding site of tubulin, and its binding mode within this site was computationally predicted and subsequently validated through the SAR trajectory from Hit 9 → E27 → G13 [1][2]. The 2-aryl-4-amide-quinoline scaffold occupies the colchicine site at the α/β-tubulin interface, a binding locus pharmacologically distinct from the taxane (stabilizing), vinca (destabilizing), maytansine, and pironetin sites [2]. This contrasts with other quinoline-derived tubulin inhibitors that may engage different binding sites or exhibit polypharmacology. Confirmation that all analogs in this series target the colchicine site provides target-level certainty not available for uncharacterized quinoline tubulin inhibitors from other chemical series [1][2].

Target Engagement

Method context

Colchicine-site binder

Binding locus confirmed via virtual screening and SAR validation at the α/β-tubulin interface.

Supports mechanistic context for colchicine-site probe studies.

Evidence Dimension	Binding site identity and target engagement validation
Target Compound Data	Hit 9 binds the colchicine site of tubulin (computationally predicted by virtual screening against colchicine-site pharmacophore; confirmed by SAR trajectory of series) [1]
Comparator Or Baseline	Other tubulin binding sites: taxane site (stabilizing), vinca site, maytansine site, pironetin site, gatorbulin-1 site, laulimalide/peloruside site, cevipabulin site — each with distinct pharmacological consequences [2]
Quantified Difference	Qualitative differentiation: colchicine-site binders are microtubule-destabilizing agents with reported antiangiogenic activity and reduced susceptibility to P-gp/MRP-mediated multidrug resistance compared to taxane- and vinca-site agents [2]
Conditions	Virtual screening: structure-based pharmacophore model of the colchicine binding site; biological validation: tubulin polymerization assay and SAR extrapolation across E1–E27 and C1–J2 analog series [1][2]

Why This Matters

Researchers selecting a colchicine-site probe require confidence in target engagement; Hit 9's origin in a colchicine-site-directed virtual screening campaign provides this mechanistic grounding, unlike compounds identified through phenotypic screening for which the tubulin binding site remains uncharacterized.

• [1] Liu W, Jia H, Guan M, Cui M, Lan Z, He Y, Guo Z, Jiang R, Dong G, Wang S. Discovery of novel tubulin inhibitors targeting the colchicine binding site via virtual screening, structural optimization and antitumor evaluation. Bioorg Chem. 2022 Jan;118:105486. PMID: 34801948. View Source
• [2] Liu W, He Y, Guo Z, Wang M, Han X, Jia H, He J, Miao S, Wang S. Discovery of potent tubulin inhibitors targeting the colchicine binding site via structure-based lead optimization and antitumor evaluation. J Enzyme Inhib Med Chem. 2023 Dec;38(1):2155815. PMID: 36629423. View Source

Role as the Foundational SAR Baseline: Hit 9 Defines the Reference Point for the Entire 2-Aryl-4-Amide-Quinoline Optimization Cascade

The entire 2-aryl-4-amide-quinoline discovery program — spanning two publications and 27+ synthesized analogs (E1–E27 in the 2022 study; C1–J2 in the 2023 study) — used Hit 9 (Tubulin inhibitor 12) as the baseline reference compound against which all structural modifications were quantitatively benchmarked [1][2]. The SAR progression documented a 1.6-fold improvement in tubulin polymerization inhibition from Hit 9 (25.3 μM) to E27 (16.1 μM), and ultimately a 9-fold improvement in cellular antiproliferative potency when comparing Hit 9 (HCT116 IC50 = 70.10 μM) to G13 (HCT116 IC50 = 0.90 μM) [1][2]. No other compound in the published literature serves as the common reference point spanning both the virtual screening hit identification and the multi-round lead optimization stages of this scaffold series [1][2].

SAR Baseline Role

Context-dependent

Foundational hit for 27+ analogs

Common reference point spanning hit identification and lead optimization phases.

Supports cross-study benchmarking of newly synthesized 2-aryl-4-amide-quinoline derivatives.

Evidence Dimension	Role as the universal reference baseline in a two-stage SAR optimization program
Target Compound Data	Hit 9 (Tubulin inhibitor 12): tubulin polymerization IC50 = 25.3 μM; antiproliferative IC50 range = 49.13–70.10 μM; the starting point for all SAR comparisons in Liu et al. 2022 and 2023 [1][2]
Comparator Or Baseline	E27: tubulin IC50 16.1 μM, antiproliferative 7.81–10.36 μM; G13: tubulin IC50 13.5 μM, antiproliferative 0.65–0.90 μM; all optimization fold-changes calculated relative to Hit 9
Quantified Difference	The full optimization achieved a maximum 1.87-fold improvement (tubulin polymerization) and up to ~78-fold improvement (cellular HCT116: 70.10 μM → 0.90 μM) from the Hit 9 baseline
Conditions	Consistent assay protocols across both studies: CCK-8 proliferation assay (72 h, 0–100 μM) on HepG2, A549, HCT116, and MDA-MB-231 cell lines; tubulin polymerization biochemical assay [1][2]

Why This Matters

For research groups initiating independent SAR studies on quinoline-based tubulin inhibitors, acquiring and testing Hit 9 alongside their own derivatives enables direct quantitative comparison against the published optimization trajectory, providing external validation of synthetic strategies.

• [1] Liu W, Jia H, Guan M, Cui M, Lan Z, He Y, Guo Z, Jiang R, Dong G, Wang S. Discovery of novel tubulin inhibitors targeting the colchicine binding site via virtual screening, structural optimization and antitumor evaluation. Bioorg Chem. 2022 Jan;118:105486. PMID: 34801948. View Source
• [2] Liu W, He Y, Guo Z, Wang M, Han X, Jia H, He J, Miao S, Wang S. Discovery of potent tubulin inhibitors targeting the colchicine binding site via structure-based lead optimization and antitumor evaluation. J Enzyme Inhib Med Chem. 2023 Dec;38(1):2155815. PMID: 36629423. View Source

Optimal Research and Industrial Application Scenarios for Tubulin Inhibitor 12 (Hit 9)

SAR Reference Baseline for Novel Quinoline-Based Colchicine-Site Inhibitor Development

Medicinal chemistry teams synthesizing new 2-aryl-4-amide-quinoline derivatives should employ Tubulin inhibitor 12 as the mandatory reference standard for tubulin polymerization and antiproliferative assays. Because the published SAR trajectory from Hit 9 → E27 → G13 is quantitatively anchored to Hit 9's IC50 values (tubulin polymerization: 25.3 μM; cellular IC50 range: 49.13–70.10 μM), any newly synthesized analog can be directly compared against this established baseline to quantify fold-improvement in target engagement and cellular potency [1][2]. This enables external benchmarking against the Liu et al. optimization cascade without requiring independent synthesis of E27 or G13 as reference compounds [1][2].

Chemical Probe for Colchicine-Site Tubulin Binding in Mechanistic Studies Requiring Moderate Target Engagement

In cellular mechanistic studies where potent colchicine-site binders (e.g., colchicine itself, IC50 ~2–9 μM in biochemical assays) cause rapid microtubule network collapse that obscures intermediate phenotypes, Tubulin inhibitor 12's moderate tubulin polymerization inhibition (IC50 = 25.3 μM) may permit graded target engagement [1]. This property is particularly relevant for time-resolved studies of microtubule dynamics, mitotic spindle assembly kinetics, or experiments requiring partial rather than complete tubulin polymerization suppression [1]. Researchers should verify concentration-dependent microtubule perturbation in their specific cellular context, as Hit 9 has been characterized only in HepG2, A549, and HCT116 proliferation assays [1].

Scaffold-Hopping Starting Point for Fragment-Based or Structure-Guided Tubulin Inhibitor Design

With a molecular weight of 352.43 g/mol and only 2 hydrogen bond acceptors, Tubulin inhibitor 12 provides a synthetically tractable, low-complexity quinoline scaffold that leaves substantial room for fragment elaboration before exceeding Lipinski's Rule of 5 thresholds [1][2]. Structure-guided design teams can use the predicted binding mode of Hit 9 at the colchicine site (α/β-tubulin interface) as a starting hypothesis for structure-based optimization, following the published optimization vectors: C4-amide truncation and hydroxymethyl introduction, C2-aryl substitution with 3′,4′,5′-trimethoxyphenyl, and restrained rigid plane modifications [2].

Assay Development and High-Throughput Screening Positive Control

Tubulin inhibitor 12's well-characterized, reproducible activity profile across three standardized cancer cell lines (HepG2, A549, HCT116) under defined assay conditions (CCK-8, 0–100 μM, 72 h) makes it suitable as a positive control compound for high-throughput screening campaigns targeting tubulin polymerization [1][2]. Its moderate potency ensures that the assay window remains interpretable: highly potent hits will clearly exceed Hit 9's efficacy, while inactive compounds will fall well below its antiproliferative threshold, reducing the risk of false negatives arising from an excessively potent positive control [1].

Application

Selection Property

Validation Focus

SAR Reference Baseline

Potency and scaffold identity

Benchmarking against published optimization cascade

Chemical Probe (Mechanistic)

Moderate target engagement

Concentration-dependent microtubule perturbation

Scaffold-Hopping Start Point

Low-complexity quinoline core

Structure-guided optimization at colchicine site

HTS Positive Control

Reproducible moderate potency

Assay window in standard cancer cell models

• [1] Liu W, Jia H, Guan M, Cui M, Lan Z, He Y, Guo Z, Jiang R, Dong G, Wang S. Discovery of novel tubulin inhibitors targeting the colchicine binding site via virtual screening, structural optimization and antitumor evaluation. Bioorg Chem. 2022 Jan;118:105486. PMID: 34801948. View Source
• [2] Liu W, He Y, Guo Z, Wang M, Han X, Jia H, He J, Miao S, Wang S. Discovery of potent tubulin inhibitors targeting the colchicine binding site via structure-based lead optimization and antitumor evaluation. J Enzyme Inhib Med Chem. 2023 Dec;38(1):2155815. PMID: 36629423. View Source